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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B15562647 Get Quote

Triflumizole: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical

properties, mechanism of action, and analytical methodologies for the fungicide Triflumizole.

The information is curated to support research, development, and quality control activities

involving this compound.

Chemical and Physical Properties
Triflumizole is a broad-spectrum imidazole fungicide used to control a variety of fungal

diseases in crops.[1] Its chemical and physical properties are summarized in the tables below.
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Property Value Source

IUPAC Name

(1E)-N-[4-chloro-2-

(trifluoromethyl)phenyl]-1-(1H-

imidazol-1-yl)-2-propoxyethan-

1-imine

[2]

CAS Number 68694-11-1 [2]

Molecular Formula C₁₅H₁₅ClF₃N₃O [2]

Molecular Weight 345.75 g/mol [2]

Synonyms

Triflumizol, Terraguard,

Procure, Trifmine, Condor, NF-

114

[2]

Physicochemical Properties
Property Value Conditions Source

Melting Point 63.5 °C [2]

Boiling Point
Decomposes before

boiling
[3]

Vapor Pressure 1.91 x 10⁻⁴ Pa 20 °C [3]

pKa 3.7 25 °C

Log P (octanol/water) 4.77 [3]

Appearance
White

granules/crystals
[3]

Solubility
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Solvent Solubility Temperature Source

Water 10.5 mg/L 20 °C [3]

Acetone 1,440,000 mg/L 20 °C [3]

Methanol 496,000 mg/L 20 °C [3]

Toluene 1,486,000 mg/L 20 °C [3]

n-Hexane 17,600 mg/L 20 °C [3]

Chloroform 2,220,000 mg/L 20 °C [2]

Xylene 639,000 mg/L 20 °C [2]

Experimental Protocols
The following sections detail the methodologies for determining key physical and chemical

properties of Triflumizole, based on internationally recognized guidelines and published

analytical methods.

Determination of Melting Point (Capillary Method)
This protocol is based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No.

102.[4][5][6][7][8]

Principle: The melting point is determined as the temperature at which the material undergoes

a phase transition from solid to liquid. This is observed by heating a small, powdered sample in

a capillary tube.

Apparatus:

Melting point apparatus with a heating block and temperature control

Glass capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of Triflumizole is finely ground using a mortar and

pestle.

Capillary Loading: The open end of a capillary tube is pushed into the powdered sample, and

the tube is tapped gently to pack the sample into the sealed end. The sample height should

be approximately 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the expected

melting point is approached.

The temperature at which the first signs of melting are observed and the temperature at

which the sample is completely molten are recorded as the melting range.

Determination of Vapor Pressure (Gas Saturation
Method)
This protocol is based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No.

104.[9][10][11][12]

Principle: A stream of an inert gas is passed over the substance at a known temperature and

flow rate, allowing the gas to become saturated with the vapor of the substance. The amount of

substance transported by the gas is then determined, and from this, the vapor pressure is

calculated.

Apparatus:

Constant temperature bath

Saturation column containing the test substance on a solid support

Inert gas supply (e.g., Nitrogen) with flow control
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Trapping system (e.g., cold trap or sorbent tube)

Analytical balance

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for

quantification

Procedure:

Sample Preparation: A known weight of Triflumizole is coated onto an inert support material

and packed into the saturation column.

Saturation: The saturation column is placed in a constant temperature bath. A controlled flow

of inert gas is passed through the column for a measured period.

Trapping: The vapor-saturated gas stream is passed through a trapping system to collect the

volatilized Triflumizole.

Quantification: The amount of Triflumizole collected in the trap is quantified using a suitable

analytical technique (e.g., GC or HPLC with an external standard).

Calculation: The vapor pressure is calculated from the mass of Triflumizole collected, the

volume of gas passed through the column, and the temperature.

Determination of Triflumizole Residues in Fruit Matrix by
HPLC-UV
This protocol is a generalized procedure based on published analytical methods for

Triflumizole residue analysis.[13][14][15][16]

Principle: Triflumizole is extracted from the fruit matrix using an organic solvent. The extract is

then cleaned up to remove interfering substances before quantification by High-Performance

Liquid Chromatography with Ultraviolet (UV) detection.

Apparatus and Reagents:

High-Performance Liquid Chromatograph (HPLC) with a UV detector
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C18 analytical column

Homogenizer/blender

Centrifuge

Solid Phase Extraction (SPE) cartridges (e.g., Florisil)

Rotary evaporator

Methanol, Acetonitrile (HPLC grade)

Dichloromethane

Sodium sulfate (anhydrous)

Triflumizole analytical standard

Procedure:

Sample Preparation: A representative sample of the fruit is homogenized.

Extraction: A known weight of the homogenized sample (e.g., 20 g) is extracted with a

suitable solvent such as methanol. The mixture is shaken vigorously and then filtered.

Liquid-Liquid Partitioning: The filtrate is partitioned with dichloromethane. The organic layer

containing Triflumizole is collected and dried over anhydrous sodium sulfate.

Solvent Evaporation: The dichloromethane is evaporated to near dryness using a rotary

evaporator.

Cleanup: The residue is redissolved in a small volume of a suitable solvent and passed

through a Florisil SPE cartridge to remove co-extractive interferences.

Final Preparation: The eluate from the SPE cartridge is evaporated, and the residue is

reconstituted in the mobile phase for HPLC analysis.

HPLC Analysis: An aliquot of the final extract is injected into the HPLC system.
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Column: C18 (e.g., 5 µm, 4.6 x 250 mm)

Mobile Phase: Acetonitrile:Water gradient

Flow Rate: 1.0 mL/min

Detection: UV at 238 nm

Quantification: The concentration of Triflumizole in the sample is determined by comparing

the peak area with that of a known concentration of a Triflumizole analytical standard.

Signaling Pathways and Workflows
Mode of Action: Inhibition of Ergosterol Biosynthesis
Triflumizole's primary mode of action is the inhibition of ergosterol biosynthesis in fungi.[1]

Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in animal

cells. By inhibiting the C14-demethylase enzyme, Triflumizole disrupts the production of

ergosterol, leading to the accumulation of toxic sterol precursors and ultimately compromising

the integrity and function of the fungal cell membrane.

Ergosterol Biosynthesis Pathway

Inhibition

OutcomeAcetyl-CoA HMG-CoA Mevalonate SqualeneMultiple Steps Lanosterol Intermediate Sterols

C14-Demethylase
(CYP51) Ergosterol

Disrupted Fungal
Cell Membrane Integrity

Triflumizole

Inhibits

Fungal Cell Death

Click to download full resolution via product page

Caption: Inhibition of C14-demethylase by Triflumizole in the fungal ergosterol biosynthesis

pathway.
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Analytical Workflow for Triflumizole Residue Analysis
The following diagram illustrates a typical workflow for the analysis of Triflumizole residues in

a crop matrix.
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Caption: A typical workflow for the extraction and analysis of Triflumizole residues from crop

samples.

Simplified Synthesis Workflow
The industrial synthesis of Triflumizole involves a multi-step process starting from 4-chloro-2-

(trifluoromethyl)aniline.[3][17]

Key Reactants
Reaction

Product

4-chloro-2-
(trifluoromethyl)aniline

Condensation
Reaction

N-(propoxyacetyl)imidazole

Triflumizole

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Triflumizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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